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Compound of Interest

Compound Name: ZK824859 hydrochloride

Cat. No.: B15574232

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZK824859 hydrochloride is a potent and selective antagonist of the Gonadotropin-Releasing
Hormone (GnRH) receptor.[1] As a key regulator of the reproductive system, the GnRH
receptor, upon activation, triggers a signaling cascade that leads to the synthesis and release
of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary.[1] By
competitively blocking this receptor, ZK824859 hydrochloride effectively inhibits these
downstream effects, making it a valuable tool for studying hormone-dependent physiological
and pathological processes in vitro. These application notes provide detailed protocols for the
preparation and use of ZK824859 hydrochloride in cell culture experiments, ensuring optimal
performance and reproducible results.

Physicochemical Properties and Storage
Recommendations

A summary of the key physicochemical properties of ZK824859 hydrochloride is presented
below. Adherence to the recommended storage conditions is crucial for maintaining the
compound's integrity and activity over time.
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Property Value

CAS Number 2436760-76-6

Molecular Formula C23H24Cl2F2N204

Molecular Weight 501.35 g/mol

Appearance White to off-white solid

Solubility Soluble in Dimethyl Sulfoxide (DMSO)
Storage Recommended

Form . Notes
Temperature Duration

) Store in a dry, dark
Solid Powder -20°C Up to several years

place.

Stock Solution (in
DMSO)

-20°C or -80°C

Aliquoting is critical to
Up to 6 months )
] avoid repeated freeze-
(aliquoted)
thaw cycles.

Mechanism of Action: GhRH Receptor Antagonism

ZK824859 hydrochloride exerts its effects by competitively binding to the GnRH receptor, a

G-protein coupled receptor (GPCR), thereby preventing the binding of the endogenous GnRH

ligand. This blockade inhibits the activation of downstream signaling pathways, primarily the

Gag/11 pathway, which leads to the suppression of gonadotropin release.
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Binds & Blocks

Intracellular Space
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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